8-Fluoroisoquinoline-1-carboxylic acid

• IUPAC Name: 8-fluoroisoquinoline-1-carboxylic acid
• InChI: InChI=1S/C10H6FNO2/c11-7-3-1-2-6-4-5-12-9(8(6)7)10(13)14/h1-5H,(H,13,14)
• InChI Key: SIOFYZBIFCNSBR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)F)C(=NC=C2)C(=O)O
• Molecular Formula: C10H6FNO2
• Molecular Weight: 191.16 g/mol

Description

8-Fluoroisoquinoline-1-carboxylic acid is a specialty chemical. It is used in the synthesis of various pharmaceutical intermediates.

Synthesis Analysis

Fluorinated isoquinolines, such as 8-Fluoroisoquinoline-1-carboxylic acid, have been synthesized using modern synthetic methodologies. These approaches include the direct introduction of fluorine onto the isoquinoline ring, the construction of a fused pyridine ring via cyclization of a precursor bearing a pre-fluorinated benzene ring, and the simultaneous installation of an isoquinoline framework and a fluorine substituent.

Molecular Structure Analysis

The molecular structure of 8-Fluoroisoquinoline-1-carboxylic acid consists of a nitrogen-containing heteroaromatics and benzene-ring-fused system. The carbon and oxygen in the carbonyl are both sp2 hybridized, which gives a carbonyl group a basic trigonal shape.

Safety and Hazards

The safety data sheet for Isoquinoline-1-carboxylic acid, a related compound, suggests that it should be handled with care to avoid dust formation and inhalation. It is recommended to use personal protective equipment and to avoid release to the environment.

Future Directions

Fluorinated isoquinolines, including 8-Fluoroisoquinoline-1-carboxylic acid, have attracted widespread attention as important components of pharmaceuticals and materials. Their unique characteristics such as biological activities and light-emitting properties make them promising candidates for future research and development.